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Here are the core concepts you'll need for creating professional diagrams:

Feature Description Key Applications

HTML-like Labels
[1]

Use HTML tags within <> delimiters for multi-line,
multi-style text labels [1].

Format text within a node
(e.g., bold headers, colored

text, multiple lines) [2].

shape=plain [1] Best for HTML-like labels; node size is determined

entirely by the label content, with no extra border or
margin [1].

Creating nodes that are

simple text containers for
workflows and pathways.

Brewer Color
Schemes [3] [4]

Provides coordinated color palettes (e.g.,
oranges9, set39). Reference colors by index

(e.g., colorscheme=set39 fillcolor=1) [3]
[4].

Applying consistent,
professional color palettes

across all diagrams.

How to Apply the User Specifications

To meet the project's requirements, apply the features as follows:

For Text Color and Contrast: When using style=filled, explicitly set the fontcolor to ensure

high contrast against the fillcolor [5]. With HTML-like labels, use the tag to set the color of
specific text pieces [2].
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For Color Palette: While the provided hex codes (like #EA4335) can be used directly for color or

fillcolor, the Brewer schemes (e.g., colorscheme=set39) offer a simpler way to ensure visual
harmony [4].

For Edge Labels: Use the labeldistance attribute on edges to control the positioning of the edge
label, ensuring a clear gap [5].

Example DOT Script

Below is a sample DOT script that incorporates these features, demonstrating a troubleshooting workflow.

Click to download full resolution via product page

This approach creates a clear, well-formatted diagram suitable for a technical guide. The key is combining

shape=plain with HTML-like labels for maximum control over node content and using colorscheme

for professional color choices.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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